Cas no 24722-90-5 (Pyrene,1-isothiocyanato-)

• Product Name: Pyrene,1-isothiocyanato-
• CAS No: 24722-90-5
• MF: C₁₇H₉NS
• MW: 259.325062513351
• CID: 239582
• PubChem ID: 2762673
• Update Time: 2025-04-19

Pyrene,1-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Pyrene,1-isothiocyanato-
• 1-isothiocyanatopyrene
• 1-Pyrene ITC
• 1-PYRENEISOTHIOCYANATE
• 3-Pyrenyl-isothiocyanat
• pyrene isothiocyanate
• Pyrene,1-isothiocyanato
• 1-pyrene isothiocyanate
• FT-0608293
• SCHEMBL5935478
• Pyrene, 1-isothiocyanato-
• 24722-90-5
• 1-Pyrene ITC [1-Pyreneisothiocyanate]
• DTXSID70376360

• Inchi： 1S/C17H9NS/c19-10-18-15-9-7-13-5-4-11-2-1-3-12-6-8-14(15)17(13)16(11)12/h1-9H
• InChI Key： LHEHDIOVQOOWSX-UHFFFAOYSA-N
• SMILES： S=C=NC1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

• Exact Mass: 259.04600
• Monoisotopic Mass: 259.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 470.4°C at 760 mmHg
• Flash Point: 258.8°C
• Refractive Index: 1.718
• PSA: 44.45000
• LogP: 5.31830

Pyrene,1-isothiocyanato- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)